Cas no 319474-61-8 (1H-Pyrazole-5-carboxylicacid, 3-methyl-1-(2-propen-1-yl)-)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 3-methyl-1-(2-propen-1-yl)-
• CAS No: 319474-61-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 301265
• PubChem ID: 21877533
• Update Time: 2025-08-03

1H-Pyrazole-5-carboxylicacid, 3-methyl-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-methyl-1-(2-propen-1-yl)-
• 1H-Pyrazole-5-carboxylicacid, 3-methyl-1-(2-propenyl)- (9CI)
• 1-allyl-3-methyl-1H-pyrazole-5-carboxylic acid
• 5-methyl-2-prop-2-enylpyrazole-3-carboxylic acid
• D75529
• SCHEMBL5251027
• 319474-61-8
• 3-Methyl-1-(prop-2-en-1-yl)-1H-pyrazole-5-carboxylic acid
• DTXSID20619274
• CS-0093978
• 1-allyl-3-methyl-1H-pyrazole-5-carboxylicacid
• FT-0741177

• Inchi： 1S/C8H10N2O2/c1-3-4-10-7(8(11)12)5-6(2)9-10/h3,5H,1,4H2,2H3,(H,11,12)
• InChI Key： HLMMLSCUQFNMDV-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NN1CC=C)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12